![molecular formula C14H14N4OS B1460825 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine CAS No. 1171036-79-5](/img/structure/B1460825.png)
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine
Overview
Description
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine, commonly known as MPTP, is a unique compound with potential applications in scientific research. MPTP is a thiazolopyrazole derivative that has been found to exhibit a wide range of biochemical and physiological effects.
Scientific Research Applications
Drug Development
The thiazole ring is a common feature in many pharmaceuticals. The presence of both sulfur and nitrogen atoms allows for various reactions, making it a valuable scaffold for drug design . This compound could be investigated for its potential as a lead structure in the development of new therapeutic agents.
Biological Systems Modulation
Compounds containing a thiazole ring can interact with biological systems in diverse ways. They may activate or inhibit biochemical pathways and enzymes or stimulate/block receptors . This compound’s unique structure could be explored for its effects on specific biological targets.
Anticonvulsant Agents
Research has indicated that derivatives of thiazole compounds exhibit anticonvulsant activity. This compound could be synthesized into new variants to study their efficacy in treating conditions like epilepsy and other seizure disorders.
Analytical Chemistry
The compound’s distinct chemical structure makes it suitable for use as a standard or reagent in analytical methods. Its stability and reactivity can be advantageous in techniques such as mass spectrometry or NMR spectroscopy .
Chemical Synthesis
The thiazole moiety can participate in various chemical reactions, serving as a building block for synthesizing more complex molecules. This compound could be used in synthetic pathways to create novel organic molecules with potential applications in materials science or nanotechnology .
Agricultural Chemistry
Thiazole derivatives have been studied for their potential use in agriculture, such as in the synthesis of herbicides or pesticides. The compound could be examined for its utility in protecting crops from pests or diseases .
Biochemical Research
Due to its reactive nature, this compound can be used in biochemical research to study reaction mechanisms or to probe the function of enzymes and other proteins within cells .
Environmental Science
Thiazole compounds can also be investigated for their environmental impact, such as their biodegradability or potential as eco-friendly alternatives to more harmful chemicals currently in use .
properties
IUPAC Name |
2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4OS/c1-9-7-13(15)18(17-9)14-16-12(8-20-14)10-3-5-11(19-2)6-4-10/h3-8H,15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDYVVQVYSJYED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)N)C2=NC(=CS2)C3=CC=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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